Cas no 82172-42-7 (5-(Chloromethyl)-4-methyl-1,2,3-thiadiazole)

5-(Chloromethyl)-4-methyl-1,2,3-thiadiazole structure
82172-42-7 structure
Product Name:5-(Chloromethyl)-4-methyl-1,2,3-thiadiazole
CAS No:82172-42-7
MF:C4H5ClN2S
MW:148.613898038864
MDL:MFCD10686610
CID:877127
PubChem ID:12913708
Update Time:2025-11-03

5-(Chloromethyl)-4-methyl-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 5-(Chloromethyl)-4-methyl-1,2,3-thiadiazole
    • 5-(chloromethyl)-4-methyl-1,2,3-thiadiazole(SALTDATA: FREE)
    • 5-(chloromethyl)-4-methylthiadiazole
    • 5-Chloromethyl-4-methyl-[1,2,3]thiadiazole
    • 4-methyl-1,2,3-thiadiazol-5-ylmethyl chloride
    • 5-Chlormethyl-4-methyl-1,2,3-thiadiazol
    • 5-chloromethyl-4-methyl-1,2,3-thiadiazole
    • DPJYAOTXDQPOSQ-UHFFFAOYSA-N
    • SCHEMBL6955106
    • 82172-42-7
    • FT-0715428
    • EN300-216174
    • MFCD10686610
    • AS-5818
    • DTXSID50512805
    • AKOS005622397
    • MDL: MFCD10686610
    • Inchi: 1S/C4H5ClN2S/c1-3-4(2-5)8-7-6-3/h2H2,1H3
    • InChI Key: DPJYAOTXDQPOSQ-UHFFFAOYSA-N
    • SMILES: ClCC1=C(C)N=NS1

Computed Properties

  • Exact Mass: 147.98600
  • Monoisotopic Mass: 147.9861970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 80.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 54.02000
  • LogP: 1.58530

5-(Chloromethyl)-4-methyl-1,2,3-thiadiazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(Chloromethyl)-4-methyl-1,2,3-thiadiazole Pricemore >>

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